Cas no 13536-21-5 (2-(Benzylsulfonyl)benzoic acid)

• Product Name: 2-(Benzylsulfonyl)benzoic acid
• CAS No: 13536-21-5
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD02625844
• CID: 877508
• Update Time: 2026-04-29

2-(Benzylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylsulfonyl)benzoic acid
• 2-(benzylsulfonyl)benzoic acid(SALTDATA: FREE)
• 2-[benzylsulfonyl]benzoic acid
• 2-Benzylsulfon-benzoesaeure
• 2-phenylmethanesulfonyl-benzoic acid
• 2-Phenylmethansulfonyl-benzoesaeure
• AC1LBOBU
• AG-205
• Benzoic acid, 2-benzylsulfonyl-
• benzylsulfonylbenzoic acid
• CTK4B9786
• SureCN312941
• TIMTEC-BB SBB014006
• BENZOIC ACID, 2-[(PHENYLMETHYL)SULFONYL]-

• MDL： MFCD02625844
• Inchi： InChI=1S/C14H12O4S/c15-14(16)12-8-4-5-9-13(12)19(17,18)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,16)
• InChI Key： GMVRFXQEJYYRMJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CS(=O)(=O)C2=CC=CC=C2C(=O)O

Computed Properties

• Exact Mass: 276.04566
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 71.44

Additional information on 2-(Benzylsulfonyl)benzoic acid

2-(Benzylsulfonyl)benzoic Acid: A Comprehensive Overview

2-(Benzylsulfonyl)benzoic acid (CAS No. 13536-21-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in various therapeutic areas and industrial processes.

The molecular structure of 2-(Benzylsulfonyl)benzoic acid consists of a benzene ring substituted with a benzylsulfonyl group and a carboxylic acid group. This combination of functional groups imparts the compound with distinct chemical properties, making it an attractive candidate for a wide range of applications. The sulfonyl group, in particular, is known for its ability to enhance the solubility and stability of the molecule, while the carboxylic acid group provides reactivity and potential for further derivatization.

In recent years, 2-(Benzylsulfonyl)benzoic acid has been extensively studied for its potential as a lead compound in drug discovery. One notable area of research is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that derivatives of 2-(Benzylsulfonyl)benzoic acid can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. This property makes it a valuable starting point for the development of novel anticancer agents.

Beyond its therapeutic applications, 2-(Benzylsulfonyl)benzoic acid has also found utility in materials science. Its unique chemical structure allows it to be incorporated into polymers and other materials to enhance their mechanical properties and stability. For example, researchers have explored the use of 2-(Benzylsulfonyl)benzoic acid-based polymers in the development of advanced coatings and adhesives that exhibit improved adhesion and durability.

The synthesis of 2-(Benzylsulfonyl)benzoic acid typically involves several well-established chemical reactions. One common method involves the reaction of 2-bromobenzoic acid with benzyl sulfinic acid in the presence of a base, followed by oxidation to form the sulfonyl group. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 2-(Benzylsulfonyl)benzoic acid is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it in a cool, dry place away from strong oxidizing agents, are recommended to maintain its stability and integrity.

The environmental impact of 2-(Benzylsulfonyl)benzoic acid is another important consideration. Studies have shown that it is biodegradable under certain conditions, which makes it a more environmentally friendly option compared to some other organic compounds. However, ongoing research is being conducted to further understand its long-term environmental effects and to develop more sustainable synthesis methods.

In conclusion, 2-(Benzylsulfonyl)benzoic acid (CAS No. 13536-21-5) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.